1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(2,3-dihydro-1H-inden-1-yl)piperidine-4-carboxamide

• IUPAC Name: 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(2,3-dihydro-1H-inden-1-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H24N4O2/c30-25(28-20-10-9-16-5-1-2-6-18(16)20)17-11-13-29(14-12-17)24-23-22(26-15-27-24)19-7-3-4-8-21(19)31-23/h1-8,15,17,20H,9-14H2,(H,28,30)
• InChI Key: ZAZGFKMWPSUSEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1NC(=O)C3CCN(CC3)C4=NC=NC5=C4OC6=CC=CC=C65
• Molecular Formula: C25H24N4O2
• Molecular Weight: 412.5 g/mol

Description

1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(2,3-dihydro-1H-inden-1-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H24N4O2 and its molecular weight is 412.493. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on the synthesis of novel heterocyclic compounds, including derivatives of benzofuro[3,2-d]pyrimidin, for potential applications in medicinal chemistry. For instance, studies have described the synthesis of various heterocyclic carboxamides with potential anti-inflammatory and analgesic properties, showcasing the versatility of these compounds in generating new therapeutic agents (Abu‐Hashem et al., 2020). Additionally, the structural features of similar compounds have been explored, including the analysis of crystal structures to understand their molecular configurations and interactions (Peeters et al., 1993).

Biological Activity and Potential Therapeutic Uses

Significant research efforts have focused on evaluating the biological activities of compounds related to 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(2,3-dihydro-1H-inden-1-yl)piperidine-4-carboxamide. Studies have investigated their potential as antipsychotic agents, highlighting their ability to bind to various neurotransmitter receptors and showing promising results in behavioral models (Norman et al., 1996). Another area of interest is the synthesis of derivatives for anti-angiogenic and DNA cleavage studies, indicating potential applications in cancer therapy due to their ability to inhibit the formation of blood vessels and interact with DNA (Kambappa et al., 2017).

Anticancer and Enzyme Inhibition Studies

Further investigations have focused on the anti-cancer activities of pyrimidin-2,4-dione derivatives, demonstrating significant activity against various human tumor cell lines and highlighting the influence of specific structural modifications on their therapeutic potential (Singh & Paul, 2006). Additionally, novel thiazole-aminopiperidine hybrid analogues have been synthesized and evaluated for their inhibitory effects on Mycobacterium tuberculosis, offering new avenues for treating tuberculosis with specific focus on targeting the GyrB ATPase (Jeankumar et al., 2013).